(4-Chloro-3-nitrophenyl)(4-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)piperazin-1-yl)methanone

• IUPAC Name: (4-chloro-3-nitrophenyl)-[4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C20H24ClN7O3/c1-24-6-8-25(9-7-24)18-4-5-19(23-22-18)26-10-12-27(13-11-26)20(29)15-2-3-16(21)17(14-15)28(30)31/h2-5,14H,6-13H2,1H3
• InChI Key: HWUFTXCVCOIGBE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC(=C(C=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C20H24ClN7O3
• Molecular Weight: 445.9 g/mol

Description

The compound (4-Chloro-3-nitrophenyl)(4-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)piperazin-1-yl)methanone is a chemical compound with the molecular formula C12H14ClN3O3. It has a molecular weight of 283.71.

Molecular Structure Analysis

The molecular structure of this compound consists of a chloro-nitrophenyl group attached to a methylpiperazinyl group. The exact structure can be found in the MOL file with the MDL Number MFCD00192946.

Physical And Chemical Properties Analysis

This compound has a predicted boiling point of 445.0±45.0 °C and a predicted density of 1.355±0.06 g/cm3. Its pKa is predicted to be 6.55±0.10.

Scientific Research Applications

Synthesis and Biological Activity

Research has focused on the synthesis of novel compounds with variations in the piperazine and pyridazinone moieties, aiming at evaluating their biological activities, particularly as antibacterial and antimicrobial agents. For instance, Nagaraj, Srinivas, and Rao (2018) synthesized a new series of triazole analogues of piperazine and evaluated their antibacterial activity against human pathogenic bacteria, identifying potential molecules for further development (A. Nagaraj, S. Srinivas, G. N. Rao, 2018). Similarly, Patel, Agravat, and Shaikh (2011) explored the antimicrobial activity of new pyridine derivatives, revealing variable and modest activity against investigated strains of bacteria and fungi (N. Patel, S. N. Agravat, Faiyazalam M. Shaikh, 2011).

Herbicide Action and Mechanisms

The investigation into pyridazinone herbicides has elucidated their mechanisms of action, such as inhibiting photosynthesis and the Hill reaction in plants, providing insights into the development of new herbicides with enhanced efficacy and selectivity. Hilton et al. (1969) detailed the phytotoxicity mechanisms of pyridazinone compounds, offering a foundation for future agricultural chemical development (J. L. Hilton et al., 1969).

Chemical Synthesis and Reactivity

The synthesis and reactivity of compounds bearing nitrophenyl and piperazine structures have been explored, contributing to the chemical understanding and potential applications in creating novel materials or bioactive molecules. Abdallah, Salaheldin, and Radwan (2007) discussed the synthesis of pyridazine, oxadiazole, triazole, and aminopyrazole derivatives from nitrophenyl-piperidinostyrene, highlighting the versatility of such structures in chemical synthesis (Tayseer A. Abdallah, A. M. Salaheldin, N. Radwan, 2007).